Osmium-191

• CAS No.: 14119-24-5
• Molecular Formula: Os
• Molecular Weight: 190.960928 g/mol
• IUPAC Name: osmium-191
• InChI: InChI=1S/Os/i1+1
• InChI Key: SYQBFIAQOQZEGI-OUBTZVSYSA-N
• SMILES: [Os]
• Isomeric SMILES: [191Os]
• Synonyms: 191Os radioisotope; Os-191 radioisotope; Osmium-191

Description

Osmium-191 (¹⁹¹Os) is a man-made radioisotope with a half-life of 15.4 days . It decays 100% by beta-minus (β–) emission to its daughter nuclide, Iridium-191m (¹⁹¹mIr) . This decay chain is the foundation of its primary research application in the development of the ¹⁹¹Os/¹⁹¹mIr radionuclide generator system . In this system, the longer-lived ¹⁹¹Os parent is fixed onto a generator column, from which the short-lived ¹⁹¹mIr daughter can be repeatedly eluted over a period of weeks . The eluted ¹⁹¹mIr is of significant research interest for diagnostic imaging due to its ideal physical characteristics, including a short half-life of 4.96 seconds and a gamma photon energy suitable for imaging . This generator system produces an injectable eluate with low parent breakthrough, facilitating safer and more efficient research workflows . This compound is typically produced by neutron irradiation of enriched Osmium-190 in a nuclear reactor . This product is intended for research and development use only by qualified professionals in controlled laboratory settings. It is strictly not for diagnostic or therapeutic human use.

Nuclear Characteristics and Decay Dynamics of Osmium 191

Isotopic Configuration and Nuclear Properties

Osmium-191 is an isotope of the element osmium, which has the atomic number 76. wikipedia.org The nucleus of ¹⁹¹Os contains 76 protons and 115 neutrons, giving it a mass number of 191. chemlin.orgperiodictable.com It is an odd-even nucleus, a classification based on its number of protons and neutrons. osti.gov

The ground state of this compound possesses a nuclear spin of 9/2 and negative parity (9/2-). chemlin.orgkaeri.re.kr Its atomic mass has been determined to be approximately 190.9609280 atomic mass units. kaeri.re.kr A notable feature of osmium isotopes is the existence of nuclear isomers, and for mass number 191, a metastable state, Osmium-191m (¹⁹¹ᵐOs), exists with a half-life of 13.10 hours and a spin and parity of 3/2-. kaeri.re.krchemlin.org This isomer decays via isomeric transition to the ground state of ¹⁹¹Os. chemlin.org

Table 1: Nuclear Properties of this compound

Property	Value
Atomic Number (Z)	76
Mass Number (A)	191
Number of Protons	76
Number of Neutrons	115
Atomic Mass (amu)	190.9609280 ± 0.0000030
Nuclear Spin and Parity	9/2-
Half-Life	15.4 days
Decay Mode	Beta (β⁻) decay

Data sourced from multiple scientific references. chemlin.orgperiodictable.comkaeri.re.kr

This compound Decay Mode and Energetic Transitions

The primary decay mode of this compound is beta-minus (β⁻) decay, a process in which a neutron in the nucleus is converted into a proton, accompanied by the emission of an electron (beta particle) and an antineutrino. chemlin.orgkaeri.re.kr This transformation results in the transmutation of this compound into an isotope of the adjacent element, iridium.

Beta Decay Pathway to Iridium-191m

This compound decays exclusively via beta emission to Iridium-191 (¹⁹¹Ir). chemlin.orgkaeri.re.kr Specifically, the decay product is often the metastable isomer Iridium-191m (¹⁹¹ᵐIr), which has a very short half-life of 4.96 seconds. researchgate.netsnmjournals.org This decay process has a maximum beta energy (decay energy) of approximately 0.314 MeV. periodictable.comkaeri.re.kr The ¹⁹¹Os/¹⁹¹ᵐIr generator system, which allows for the separation of the short-lived ¹⁹¹ᵐIr from its longer-lived parent ¹⁹¹Os, is based on this decay relationship. researchgate.netiaea.orgosti.gov

Associated Photon Emissions: Gamma and X-Rays

Following the beta decay of ¹⁹¹Os, the resulting ¹⁹¹ᵐIr nucleus is in an excited state. It de-excites to the stable ground state of ¹⁹¹Ir through isomeric transition, which involves the emission of photons. snmjournals.org This process results in characteristic gamma ray and X-ray emissions.

The decay of ¹⁹¹ᵐIr is associated with a prominent gamma-ray emission at 129 keV. snmjournals.orgresearchgate.net Additionally, as a consequence of internal conversion, where the excitation energy is transferred to an orbital electron, characteristic X-rays are also emitted, with significant energies around 65 keV. researchgate.netsnmjournals.org Research has shown a mixture of multipolarities for the 129-keV transition, indicating contributions from both magnetic dipole (M1) and electric quadrupole (E2) transitions. aps.org

Table 2: Photon Emissions in the Decay of this compound to Iridium-191

Emission Type	Energy (keV)	Abundance (%)
Gamma Ray	129	~26-30
X-Ray	~65	~56-58

Data represents emissions from the daughter isotope, Iridium-191m, following the beta decay of this compound. researchgate.netsnmjournals.orgiaea.org

Radionuclidic Half-Life Determination and Its Research Implications

The half-life of this compound has been consistently determined to be approximately 15.4 days. chemlin.orgkaeri.re.kriaea.org This relatively long half-life is a key factor in its utility, particularly in the context of the ¹⁹¹Os/¹⁹¹ᵐIr generator system. It allows for the production and transport of ¹⁹¹Os and provides a continuous supply of the short-lived ¹⁹¹ᵐIr over a period of several weeks. osti.govresearchgate.net

The accurate determination of the half-life is crucial for research applications. For instance, in studies involving the production of ¹⁹¹Os in nuclear reactors, such as the High Flux Isotope Reactor at Oak Ridge National Laboratory, the half-life is a critical parameter for calculating the yield and specific activity of the produced isotope over different irradiation times. iaea.org The 15.4-day half-life makes ¹⁹¹Os a convenient parent radionuclide for research and other applications that require the on-demand availability of a short-lived daughter isotope. researchgate.net

Production and Synthesis Methodologies for Osmium 191

Nuclear Reaction Mechanisms for Osmium-191 Generation

The fundamental process for generating ¹⁹¹Os is the neutron capture reaction, represented as ¹⁹⁰Os(n,γ)¹⁹¹Os. In this reaction, a stable ¹⁹⁰Os nucleus absorbs a thermal neutron (n) and subsequently emits a gamma ray (γ) to become the radioactive isotope ¹⁹¹Os.

Target Isotope Selection: Osmium-190 Enrichment Strategies

The selection and enrichment of the target isotope are critical first steps in the production of ¹⁹¹Os. Natural osmium is composed of seven isotopes, with ¹⁹⁰Os having a natural abundance of approximately 26.26%. buyisotope.com To enhance the production efficiency of ¹⁹¹Os and minimize the formation of undesirable isotopic impurities, isotopically enriched ¹⁹⁰Os is used as the target material.

Enrichment of ¹⁹⁰Os is a crucial strategy to increase the yield of ¹⁹¹Os. Studies have utilized ¹⁹⁰Os enriched to levels as high as 97.8%. iaea.orgsnmjournals.org The use of highly enriched targets is the preferred production method as it leads to higher specific activities of ¹⁹¹Os compared to irradiating natural osmium. iaea.org For instance, enrichments greater than 96% are recommended to achieve the highest purity of ¹⁹¹Os. iaea.org The enriched target material is typically in the form of granulated metallic osmium. snmjournals.org

Neutron Capture Cross-Sections and Production Yield Optimization

The efficiency of ¹⁹¹Os production is directly related to the neutron capture cross-section of ¹⁹⁰Os. The neutron capture cross-section is a measure of the probability that a ¹⁹⁰Os nucleus will capture a neutron. While specific values can vary with neutron energy, measurements have been conducted to determine these cross-sections for various osmium isotopes. osti.govaps.orgaps.org

Optimizing the production yield involves irradiating the enriched ¹⁹⁰Os target in a high thermal neutron flux. iaea.org However, a secondary reaction, ¹⁹¹Os(n,γ)¹⁹²Os, can occur, which has a significant cross-section of 740 barn. iaea.org This secondary capture leads to the formation of the stable isotope ¹⁹²Os and represents a loss of the desired ¹⁹¹Os product.

Another important consideration is the formation of the undesirable impurity Iridium-192 (¹⁹²Ir). This occurs when the short-lived daughter of ¹⁹¹Os, ¹⁹¹mIr (half-life of 4.96 seconds), decays to ¹⁹¹Ir, which then captures a neutron to form ¹⁹²Ir. iaea.org The presence of ¹⁹²Ir is a significant issue, particularly with longer irradiation times. iaea.orgiaea.org Therefore, optimizing the production yield requires a balance between maximizing the ¹⁹¹Os specific activity and minimizing the formation of ¹⁹²Ir.

Irradiation Facilities and Operational Parameters

The production of ¹⁹¹Os necessitates the use of specialized nuclear reactors capable of providing a high neutron flux. The operational parameters of these facilities, including the duration of irradiation, are carefully controlled to achieve the desired product specifications.

High Flux Reactor Systems (e.g., HFIR, BNL High Flux Beam Reactor)

High-flux research reactors are the primary facilities for ¹⁹¹Os production. Notable examples include the High Flux Isotope Reactor (HFIR) at Oak Ridge National Laboratory (ORNL) and the now-decommissioned High Flux Beam Reactor (HFBR) at Brookhaven National Laboratory (BNL). iaea.orgsnmjournals.orgbnl.govwikipedia.orgwikipedia.org

The HFIR is a light-water-cooled and moderated flux-trap type reactor that operates at 85 MW, providing one of the highest steady-state neutron fluxes in the world. wikipedia.orgornl.gov The HFBR was a heavy water-cooled and moderated research reactor that also provided a high neutron flux for isotope production. bnl.govwikipedia.org These reactors offer specific irradiation positions with very high thermal neutron fluxes, on the order of 10¹⁴ to 10¹⁵ neutrons cm⁻² s⁻¹. iaea.orgiaea.orgsnmjournals.org The production of ¹⁹¹Os has been evaluated at neutron flux values ranging from 4 x 10¹⁴ to 2.5 x 10¹⁵ neutrons cm⁻² s⁻¹. iaea.org

Table 1: High Flux Reactor Systems for this compound Production

Reactor	Location	Coolant/Moderator	Status
High Flux Isotope Reactor (HFIR)	Oak Ridge National Laboratory (ORNL)	Light Water	Operational
High Flux Beam Reactor (HFBR)	Brookhaven National Laboratory (BNL)	Heavy Water	Decommissioned

Research Reactor Architectures for this compound Production

Research reactors used for isotope production are essentially "neutron factories" and are smaller than power reactors. world-nuclear.org They are designed to provide a high neutron source for various applications, including the production of radioisotopes for medical and industrial use. world-nuclear.orgwikipedia.org

These reactors can be of different designs, such as pool-type or tank-type reactors. world-nuclear.orgresearchgate.net Many are located on university campuses. world-nuclear.org The core of these reactors often uses highly enriched uranium fuel to achieve a high power density. world-nuclear.orgwikipedia.org The design typically includes a reflector, often made of graphite (B72142) or beryllium, to minimize neutron loss from the core. world-nuclear.org For ¹⁹¹Os production, the specific architecture must provide access to a high thermal neutron flux environment where the enriched ¹⁹⁰Os target can be placed for irradiation. iaea.org

Irradiation Period Optimization for Specific Activity Enhancement

The duration of the irradiation period is a critical parameter that directly impacts the specific activity of the resulting ¹⁹¹Os and the level of isotopic impurities. Longer irradiation times generally lead to higher specific activities. For example, studies at the HFIR showed that specific activities of ¹⁹¹Os could be increased from 170 mCi/mg after a 2-day irradiation to 550 mCi/mg after a 14-day irradiation. iaea.org

However, extending the irradiation period also significantly increases the production of the undesirable ¹⁹²Ir impurity. iaea.org To achieve a high specific activity of ¹⁹¹Os, such as 250 mCi/mg, irradiation periods of 2 to 4 weeks may be necessary, especially in reactors with lower neutron flux. iaea.org This extended time in the reactor leads to higher levels of ¹⁹²Ir, which complicates the subsequent purification process. iaea.org Therefore, the optimization of the irradiation period involves a trade-off between achieving a high specific activity for ¹⁹¹Os and maintaining an acceptably low level of ¹⁹²Ir contamination.

Table 2: Impact of Irradiation Period on this compound Specific Activity at HFIR

Irradiation Period (days)	¹⁹¹Os Specific Activity (mCi/mg)
2	170
14	550
Data from studies conducted at the Oak Ridge National Laboratory High Flux Isotope Reactor. iaea.org

Post-Irradiation Processing and Chemical Isolation

After the irradiation process in a facility like the Oak Ridge National Laboratory High Flux Isotope Reactor (HFIR), the osmium target requires extensive chemical processing. snmjournals.orgresearchgate.net This is crucial for separating ¹⁹¹Os from unreacted target material and, most importantly, from radionuclidic impurities. A highly shielded hot cell is necessary for safely handling the significant levels of radioactivity present. iaea.org

A common initial step in processing the irradiated osmium target is oxidative dissolution. The metallic osmium, which is insoluble in single mineral acids in its bulk form, can be dissolved in fuming nitric acid to form the volatile osmium tetroxide (OsO₄). osti.gov Another established method involves fusing the irradiated osmium metal with a mixture of potassium hydroxide (B78521) (KOH) and potassium nitrate (B79036) (KNO₃). snmjournals.orgresearchgate.net This fusion process, typically conducted in a zirconium crucible, converts the osmium into a soluble osmate form. iaea.orgsnmjournals.org The resulting red cake is then dissolved in water to create a potassium perosmate (VIII) solution, K₂[OsO₄(OH)₄]. nstri.ir

Solvent extraction can also be employed for purification. For instance, osmium tetroxide can be extracted from an aqueous phase using an organic solvent like chloroform. google.com Additionally, separation of osmium from other platinum group metals can be achieved using oxidizing molten salt followed by water extraction. heraeus-precious-metals.com

Fusion with alkaline mixtures is a key technique for recovering osmium from the irradiated target material. A mixture of potassium hydroxide (KOH) and potassium nitrate (KNO₃) is frequently used to fuse with the enriched osmium metal powder. researchgate.netsnmjournals.org This process is carried out at elevated temperatures (e.g., 500°C) in a closed system to handle the volatile and toxic nature of osmium compounds. researchgate.net The fusion converts the metallic osmium into a water-soluble potassium osmate, facilitating its separation from the target capsule and other insoluble impurities. snmjournals.org

A significant challenge in the production of ¹⁹¹Os is the concurrent generation of Iridium-192 (¹⁹²Ir). iaea.org This impurity arises from the decay of the short-lived ¹⁹¹mIr (a daughter product of ¹⁹¹Os) to stable ¹⁹¹Ir, which then captures a neutron to become ¹⁹²Ir. iaea.orgiaea.org The presence of ¹⁹²Ir is highly undesirable in ¹⁹¹Os/¹⁹¹mIr generators as it can contribute significantly to the patient's radiation dose. iaea.org Therefore, efficient removal of ¹⁹²Ir is a critical step in the purification process.

Distillation is a highly effective method for separating osmium from non-volatile impurities like iridium. iaea.orgosti.gov This technique leverages the high volatility of osmium tetroxide (OsO₄). osti.gov The impure osmium solution is acidified and treated with an oxidizing agent, such as hydrogen peroxide (H₂O₂), to convert the osmium to OsO₄. google.comheraeus-precious-metals.comtsijournals.com The volatile OsO₄ is then distilled off and collected, leaving the non-volatile ¹⁹²Ir behind in the distillation vessel. iaea.orgiaea.org This method has been shown to be efficient for removing significant levels of ¹⁹²Ir, especially when producing high specific activity ¹⁹¹Os which may require longer irradiation times and result in higher impurity levels. iaea.orgosti.gov

Chromatographic methods are also employed for the purification of ¹⁹¹Os and the separation of iridium isotopes. Anion exchange chromatography is a common technique. For example, after dissolution, the osmium species can be converted to a chloro-complex, such as hexachloroosmate (OsCl₆²⁻), which can then be loaded onto an anion-exchange resin like AGMP-1. snmjournals.orgsnmjournals.org

Cellulose-based chromatography has also been used to separate various platinum group metals, including osmium and iridium. osti.gov Furthermore, reversed-phase extraction chromatography using N-n-octylaniline coated on silica (B1680970) gel has been developed for the separation of ruthenium, osmium, and iridium. researchgate.net Nano-alumina has also been investigated as a micro-column packing material for the simultaneous separation of osmium and iridium species based on pH-dependent adsorption. researchgate.net

Separation of Radionuclidic Impurities (e.g., Iridium-192)

Scalability and Economic Factors in Large-Scale Production

The scalability of ¹⁹¹Os production is influenced by several factors, including the availability and cost of highly enriched ¹⁹⁰Os target material, the capacity and neutron flux of the production reactor, and the efficiency of the chemical processing. iaea.orgiaea.org Using highly enriched ¹⁹⁰Os (e.g., >96%) is crucial for maximizing the yield of ¹⁹¹Os and minimizing the production of other osmium isotopes and their byproducts. iaea.org

Interactive Data Tables

Table 1: Key Radionuclides in this compound Production

Nuclide	Half-life	Production Method	Role/Significance
This compound (¹⁹¹Os)	15.4 days	Neutron irradiation of ¹⁹⁰Os	Desired product, parent of ¹⁹¹mIr
Osmium-190 (¹⁹⁰Os)	Stable	N/A	Enriched target material
Iridium-191m (¹⁹¹mIr)	4.96 seconds	Decay of ¹⁹¹Os	Daughter product for medical imaging
Iridium-192 (¹⁹²Ir)	73.83 days oncologymedicalphysics.com	Neutron capture by ¹⁹¹Ir iaea.org	Major radionuclidic impurity

Radiochemistry and Chemical Speciation of Osmium 191

Oxidation States and Coordination Chemistry in Radiosynthetic Pathways

Osmium is characterized by a wide range of accessible oxidation states, from -2 to +8, with the +2, +3, +4, and +8 states being the most common in its compounds. mdpi.comwikipedia.orgwikipedia.org In the radiosynthesis of Osmium-191, several of these oxidation states are strategically employed. The production of ¹⁹¹Os typically begins with the neutron irradiation of enriched ¹⁹⁰Os metal. researchgate.net Following irradiation, the metallic target is often fused with an oxidizing mixture, such as potassium hydroxide (B78521) (KOH) and potassium nitrate (B79036) (KNO₃). This process elevates osmium to its highest oxidation state, +8, forming a perosmate salt, specifically potassium perosmate(VIII) (K₂[OsO₄(OH)₄]). researchgate.net

This Os(VIII) species serves as a starting point for subsequent chemical manipulations. For many applications, the Os(VIII) is reduced to lower, more stable oxidation states. A common step involves reduction with ethanol, which converts Os(VIII) to Os(VI). researchgate.net Further reactions can then be used to achieve the desired Os(IV) state, which is a common and stable oxidation state for osmium in aqueous solutions. osti.gov The coordination chemistry in these pathways is diverse, involving the formation of complex ions with various ligands such as chloride (Cl⁻), oxalate (B1200264) (C₂O₄²⁻), and ammonia (B1221849) (NH₃), which stabilize the different oxidation states of osmium. osti.gov The choice of ligands and reaction conditions is critical in directing the synthesis toward a specific osmium complex with the desired properties for its intended application.

Formation and Characterization of this compound Parent Complexes

The utility of this compound, particularly as the parent radionuclide in the ¹⁹¹Os/¹⁹¹ᵐIr generator system, is highly dependent on the chemical form in which it is immobilized. The stability and elution characteristics of the generator are dictated by the choice of the parent osmium complex.

Hexachloroosmate(IV) Complex ([OsCl₆]²⁻) Chemistry

The hexachloroosmate(IV) anion, [OsCl₆]²⁻, is a historically significant and widely used parent complex for this compound. It is typically prepared as a potassium or ammonium (B1175870) salt (K₂OsCl₆ or (NH₄)₂OsCl₆). researchgate.netiieng.org In the context of a radionuclide generator, K₂[¹⁹¹OsCl₆] is loaded onto an anion-exchange column. researchgate.netresearchgate.net The Os(IV) complex is strongly adsorbed, while its decay product, iridium-191m, can be selectively eluted.

The synthesis of the [OsCl₆]²⁻ complex often starts from a higher oxidation state of osmium. For instance, potassium osmate can be reacted with iron(II) chloride in concentrated hydrochloric acid to produce ammonium hexachloroosmate(IV) upon the addition of ammonium chloride. iieng.org While robust, the chemistry of [OsCl₆]²⁻ in aqueous solution requires careful control. The complex can undergo hydrolysis and aquation, leading to the formation of species such as [OsCl₅(H₂O)]⁻. scispace.comajol.info Under certain conditions, these reactions can ultimately lead to the formation of the volatile and toxic osmium tetroxide (OsO₄), which represents a potential loss of the radionuclide and a safety concern. scispace.com

Oxalatoosmate(VI) Complex Chemistry (e.g., trans-dioxobisoxalatoosmate(VI))

In an effort to improve the performance of ¹⁹¹Os/¹⁹¹ᵐIr generators, alternative parent complexes have been developed. A notable advancement was the introduction of the chelate complex, trans-dioxobisoxalatoosmate(VI). nih.goviaea.org This Os(VI) complex offered significant advantages over the traditional hexachloroosmate(IV) systems.

Generators utilizing the oxalatoosmate complex demonstrated higher yields of iridium-191m and significantly lower breakthrough of the this compound parent. nih.goviaea.org A key benefit of this system is the use of a more physiologically compatible eluent, such as a solution of 0.001 M oxalic acid in 0.9% saline. nih.gov This eliminates the need for buffering the eluate before use, simplifying its application. nih.govsnmjournals.org The improved performance is attributed to the different chemical properties of the Os(VI) oxalato chelate compared to the Os(IV) chloro complex, which affects its binding to the column matrix and the in vivo behavior of any breakthrough products. snmjournals.orgresearchgate.net

Table 1: Comparison of this compound Parent Complexes in Radionuclide Generators

Parent Complex	Oxidation State	Typical Eluent	¹⁹¹ᵐIr Yield	¹⁹¹Os Breakthrough	Eluate Property
Hexachloroosmate(IV) ([OsCl₆]²⁻)	Os(IV)	Acidic Saline (e.g., pH 1-2) researchgate.netsnmjournals.org	~10-18% snmjournals.org	< 5 x 10⁻³ % snmjournals.org	Requires buffering snmjournals.org
trans-dioxobisoxalatoosmate(VI)	Os(VI)	0.001 M Oxalic Acid / 0.9% Saline nih.gov	> 20% / mL nih.gov	< 5 x 10⁻⁴ % / mL nih.gov	Directly injectable nih.gov

Exploration of Alternative Coordination Compounds for Research

Research into osmium coordination chemistry extends beyond generator applications, with a focus on developing novel compounds with unique properties. Cyclometalated osmium complexes, where osmium is part of a ring structure through a direct carbon-metal bond, are a significant area of investigation. mdpi.com These include Os(II) and Os(III) complexes with ligands such as azopyridines and functionalized benzimidazoles, which have shown potential in areas like cancer therapy. mdpi.comnih.govacs.org

Other classes of ligands are also being explored. Guanidinate ligands have been used to synthesize Os(II) complexes that can act as catalysts for reactions like the dehydration of aldoximes. mdpi.com Additionally, multidentate "pincer" ligands have been employed to create osmium-hydride complexes, such as OsH₄{κ³-POP-[dbf(PiPr₂)²]}, which are studied for their catalytic activity in processes like the dehydrogenative coupling of alcohols and amines. csic.es These explorations highlight the versatility of osmium's coordination chemistry and the potential for creating tailored complexes for specific research purposes.

Ligand Development for this compound Complexation

The development of new ligands capable of forming stable complexes with this compound is crucial for expanding its applications. The goal is to create complexes with specific biological or chemical properties, driven by the coordinated organic molecule.

Thiosemicarbazone Derivative Synthesis and Evaluation

Thiosemicarbazones are a class of ligands known for their wide range of biological activities, including anti-proliferative properties, which are often enhanced upon complexation with a metal ion. tums.ac.irmdpi.com This has prompted research into labeling these molecules with radionuclides for therapeutic or diagnostic purposes.

A notable example is the synthesis and evaluation of an this compound complex with 2-acetylpyridine (B122185) 4-N-methylthiosemicarbazone (APMTS). tums.ac.irtums.ac.ir This complex, [¹⁹¹Os]APMTS, was developed as a potential in vivo therapeutic radionuclide generator, leveraging the beta emission of ¹⁹¹Os and its decay to the gamma-emitting ¹⁹¹ᵐIr. tums.ac.ir The radiosynthesis was achieved by reacting the APMTS ligand with [¹⁹¹Os]K₂OsCl₆. tums.ac.ir The reaction conditions were optimized to achieve high radiochemical purity and specific activity. tums.ac.ir

Table 2: Research Findings for [¹⁹¹Os]APMTS Complex

Parameter	Finding	Reference
Starting Materials	2-acetylpyridine 4-N-methylthiosemicarbazone (APMTS) and [¹⁹¹Os]K₂OsCl₆	tums.ac.ir
Optimal Reaction Temp.	85-90°C	tums.ac.ir
Radiochemical Purity	> 95% (ITLC)	tums.ac.irtums.ac.ir
Specific Activity	21.5 GBq/mM	tums.ac.irtums.ac.ir
Stability	Stable in formulation and human serum at 37°C for up to 48h	tums.ac.irtums.ac.ir
Partition Coefficient (log P)	1.23	tums.ac.irtums.ac.ir

The resulting [¹⁹¹Os]APMTS complex demonstrated good stability both in the final formulation and in human serum. tums.ac.ir Its lipophilicity was determined by the partition coefficient, and biodistribution studies in animal models showed distinct tissue uptake patterns. tums.ac.irtums.ac.ir This research represents a key step in designing targeted radionuclide agents based on the coordination chemistry of this compound.

Phytate Complexation Studies

The complexation of this compound with phytate, the salt form of phytic acid, has been investigated for its potential in radiosynovectomy, a palliative therapy for inflammatory joint diseases. nstri.ir Phytic acid, or inositol (B14025) hexaphosphoric acid, is a potent chelator of polyvalent metal ions, forming insoluble complexes with many of them. nstri.irplos.org This property is leveraged to create a stable, localized in-vivo radionuclide generator.

In a notable study, an ¹⁹¹Os-phytate complex was developed as an in-vivo generator for simultaneous radiosynovectomy and imaging. nstri.ir The parent radionuclide, ¹⁹¹Os, decays via beta emission to its daughter, ¹⁹¹ᵐIr, which in turn decays to stable ¹⁹¹Ir with the emission of a 129-keV gamma photon suitable for imaging. nstri.ir The beta emission from ¹⁹¹Os provides the therapeutic effect.

Preparation and Characterization:

The preparation of the ¹⁹¹Os-phytate complex involved the use of ¹⁹¹Os-hexachloroosmate as the starting material. nstri.ir The complexation was optimized to occur at room temperature in normal saline at a pH of 5.5. nstri.ir The process, including labeling and formulation, took approximately 24 hours. nstri.ir

Radiochemical purity was assessed using radio-thin-layer chromatography (Radio-TLC). nstri.ir The results indicated a high radiochemical yield of 95-98%. nstri.ir The final radiolabeled complex demonstrated excellent stability, remaining stable in an aqueous solution for at least 72 hours with a radiochemical purity greater than 97%. nstri.ir Any minor radiochemical impurity was identified as a trace amount of free ¹⁹¹Os-K₂OsCl₆ (approximately 2%). nstri.ir

In-Vivo Stability and Biodistribution:

The stability and retention of the ¹⁹¹Os-phytate complex were evaluated through biodistribution and imaging studies in rats following intra-articular injection into the knee joints. nstri.ir The studies revealed that the entire injected dose remained at the injection site for up to three days post-injection. nstri.ir This high retention within the joint is a critical requirement for effective and safe radiosynovectomy, minimizing radiation exposure to non-target tissues.

Imaging studies confirmed the localization of the complex. nstri.ir The biodistribution of any radioactivity that did leak from the joint was found to be typical of free osmium cation, suggesting that only a minor amount of the uncomplexed radionuclide escaped, not the ¹⁹¹Os-phytate complex itself. nstri.ir This further underscores the stability of the complex in the in-vivo environment of the joint.

The successful retention and stability of the ¹⁹¹Os-phytate complex within the joint highlight its potential as an effective in-vivo generator for the cavital radiosynovectomy of minor joints. nstri.ir

Interactive Data Table: ¹⁹¹Os-Phytate Complexation Details

Parameter	Value/Observation	Source
Starting Material	¹⁹¹Os-hexachloroosmate	nstri.ir
Ligand	Sodium Phytate	nstri.irnstri.ir
Reaction pH	5.5	nstri.ir
Reaction Temperature	Room Temperature	nstri.ir
Radiochemical Yield	95-98%	nstri.ir
Radiochemical Purity	>97%	nstri.ir
In-vitro Stability	Stable for at least 72 hours in aqueous solution	nstri.ir
In-vivo Retention	>99% retained in rat knee joint after 3 days	nstri.ir

Rational Design of Chelators for Targeted Applications

The rational design of chelators for this compound is a critical area of research aimed at developing targeted radiopharmaceuticals. The goal is to create stable osmium complexes that can be directed to specific biological targets, such as cancer cells or organs, for diagnostic or therapeutic purposes. This design process is guided by the fundamental coordination chemistry of osmium and the desired in-vivo behavior of the resulting complex.

Several classes of ligands have been explored for complexing osmium, providing a foundation for the rational design of chelators for ¹⁹¹Os. These include thiosemicarbazones, organometallic arene complexes, and various pincer ligands. tums.ac.irmdpi.comnih.gov

Key Design Considerations:

Coordination Geometry: Osmium can adopt various oxidation states and coordination geometries. The chelator must be designed to satisfy the specific coordination preferences of the osmium ion to form a stable complex. For instance, many stable osmium complexes feature an octahedral geometry.

Functionalization for Targeting: The chelator or the resulting osmium complex must be amenable to chemical modification. This allows for the attachment of targeting vectors, such as antibodies, peptides, or small molecules, which can direct the ¹⁹¹Os complex to the desired biological site.

Examples of Ligand Systems and Design Strategies:

Thiosemicarbazones: These ligands have been investigated for their ability to form stable complexes with radionuclides and for their inherent anti-neoplastic properties. A ¹⁹¹Os-labeled 2-acetyl pyridine (B92270) 4-N-methylthiosemicarbazone ([¹⁹¹Os]APMTS) was designed as a potential in-vivo therapeutic radionuclide generator. tums.ac.ir The complex was synthesized with high radiochemical purity (>95%) and showed stability in human serum for up to 48 hours. tums.ac.ir This demonstrates the feasibility of using thiosemicarbazone scaffolds for ¹⁹¹Os chelation.

Arene Complexes: Osmium arene complexes, particularly those with a "piano-stool" geometry, have been extensively studied for applications in catalysis and as anticancer agents. nih.govacs.org The arene ligand provides a stable anchor to the osmium center, while other coordination sites can be occupied by ligands that fine-tune the complex's properties or provide handles for bioconjugation. The synthesis of osmium arene complexes with germyl (B1233479) and stannyl (B1234572) ligands highlights the diverse chemistry available for creating novel osmium compounds. nih.gov This approach could be adapted for ¹⁹¹Os to develop targeted agents.

Pincer Ligands: Pincer ligands are tridentate ligands that bind to a metal in a meridional fashion, offering high stability. Various pincer ligands, such as those with PCP or CNN donor sets, have been used to create robust osmium complexes. mdpi.com The high stability imparted by the pincer framework is advantageous for in-vivo applications, minimizing the risk of demetallation. These frameworks can be functionalized to incorporate targeting moieties.

The rational design of chelators for ¹⁹¹Os for targeted applications involves a multidisciplinary approach, combining principles of coordination chemistry, radiochemistry, and medicinal chemistry to create novel radiopharmaceuticals with optimal properties for their intended use.

Interactive Data Table: Ligand Systems for Osmium Complexation

Ligand Class	Key Features	Potential Application for ¹⁹¹Os	Representative Compounds (Non-radioactive analogues)	Source
Phytate	Strong polyvalent cation chelator, forms insoluble complexes	Localized radiosynovectomy	¹⁹¹Os-phytate	nstri.ir
Thiosemicarbazones	Forms stable complexes, potential intrinsic biological activity	Targeted radiotherapy/diagnosis	[¹⁹¹Os]APMTS	tums.ac.ir
Arene Ligands	Forms stable "piano-stool" complexes, tunable properties	Targeted radiotherapy/diagnosis	[OsCl(η⁶-p-cymene)(PPh₃)(GeCl₃)]	nih.gov
Pincer Ligands	Tridentate, high stability	Targeted radiotherapy/diagnosis	Bis-(PCP) pincer complexes	mdpi.com

Radionuclide Generator Systems Utilizing Osmium 191

Osmium-191/Iridium-191m Generator Design Principles

The fundamental design of an Os-191/Ir-191m generator involves loading an Os-191 compound onto a column containing a specific adsorbent material. rsc.org The parent Os-191 decays to Ir-191m, which can then be selectively washed off the column using an appropriate eluent solution. researchgate.net Key performance indicators for these generators are the elution yield of Ir-191m and the percentage of Os-191 that undesirably washes off with the iridium, known as parent breakthrough. researchgate.netacs.org Early generator designs employed anion-exchange resins, but later developments introduced activated carbon and other materials to improve performance and simplify clinical use. snmjournals.orgacs.org

The choice of adsorbent is a critical factor that dictates the generator's efficiency, stability, and the purity of the eluted Ir-191m. rsc.org The ideal adsorbent strongly retains the Os-191 parent while allowing for the easy release of the Ir-191m daughter upon elution. rsc.org Materials are characterized by their adsorption capacity, selectivity, and stability under irradiation and repeated elution. mdpi.comresearchgate.net

A significant advancement in Os-191/Ir-191m generator technology was the development of a system based on activated carbon. snmjournals.orgnih.gov In this design, the Os-191, in the chemical form of potassium hexachloroosmate(IV) (K₂OsCl₆), is adsorbed onto heat-treated activated carbon (140-230 mesh). researchgate.netnih.gov This system demonstrated consistent performance over a two-week period with stable Ir-191m yields and low Os-191 breakthrough without the need for a secondary scavenger column to trap escaped Os-191. nih.govscience.gov A prototype generator eluted with a 2-ml bolus of saline at pH 2 yielded approximately 18% of the available Ir-191m with an Os-191 breakthrough of only 2 x 10⁻⁴% per bolus. researchgate.netnih.gov For continuous elution, the system provided a mean Ir-191m yield of 3.7%/ml with a breakthrough of 2 x 10⁻⁵%/ml. researchgate.net

Table 1: Performance of Activated Carbon-Based Os-191/Ir-191m Generator

Elution Mode	Elution Volume/Flow Rate	Ir-191m Yield	Os-191 Breakthrough	Scavenger Column Required
Bolus Elution	2 ml	~18%	2 x 10⁻⁴ % / bolus	No
Continuous Elution	12 ml/min	3.7% / ml	2 x 10⁻⁵ % / ml	No

Data sourced from Brihaye et al. (1986). researchgate.netnih.gov

Historically, anion-exchange resins were the primary adsorbents used in Os-191/Ir-191m generators. ahajournals.org The AGMP-1 resin, a macroporous anion exchanger, was a common choice. researchgate.netresearchgate.net In these systems, an Os-191 species, such as [OsO₂Cl₄]²⁻ or Os(VI), is loaded onto the resin. researchgate.netacs.org The generator is then eluted with a solution like 0.9% NaCl at pH 1. nih.govresearchgate.net However, these generators often exhibited modest Ir-191m yields of 7-10% and a higher Os-191 breakthrough (in the range of 3 x 10⁻³% to 8 x 10⁻³%), which frequently necessitated the use of a second "scavenger" column (containing a resin like Dowex-2) to reduce the parent radionuclide impurity in the final eluate. researchgate.netacs.orgiaea.org

Another approach involved the use of silica (B1680970) gel as the support material. osti.gov In one prototype, silica gel was impregnated with tridodecylmethylammonium chloride (TDMAC) to create the adsorbent. osti.gov This system, which adsorbed an osmyl chloride species of Os(VI), reported higher Ir-191m yields of 21-33%. osti.gov Despite the improved yield, this generator still required a post-elution activated carbon scavenger column to reduce the Os-191 breakthrough to acceptable levels of 1-10 x 10⁻⁴%. osti.gov

Table 2: Performance Comparison of Different Adsorbent Systems

Adsorbent Type	Osmium Species	Ir-191m Yield (%)	Os-191 Breakthrough (%)	Reference
AGMP-1 Anion-Exchange Resin	[OsO₂Cl₄]²⁻	10-15	5 x 10⁻³	acs.org
AGMP-1 Anion-Exchange Resin	Os(VI)	7-10	3 x 10⁻³ - 8 x 10⁻³	researchgate.net
Activated Carbon	Os(IV) as K₂OsCl₆	~18	2 x 10⁻⁴	researchgate.net

Modifying the surface of adsorbent materials is a key strategy to enhance their performance in radionuclide generators. rsc.orgresearchgate.net This can involve altering the surface chemistry to increase adsorption capacity, selectivity, and stability. researchgate.netresearchgate.net

For activated carbon adsorbents used in Os-191 generators, a crucial surface modification step is heat treatment. Heating the carbon for several hours at high temperatures (800-900 °C) under an inert argon atmosphere effectively destroys oxygen functional groups on the surface. snmjournals.org This treatment is vital for achieving the desired high retention of the Os-191 complex and low breakthrough. snmjournals.org

The eluent is the mobile phase used to selectively remove the daughter radionuclide (Ir-191m) from the generator's adsorbent column. snmjournals.org The composition of the eluent, particularly its pH, is critical for optimizing elution efficiency and ensuring the final product is suitable for its intended use. researchgate.netnih.gov

The pH of the eluent solution significantly influences the performance of the Os-191/Ir-191m generator. For both the early anion-exchange resin systems and the later activated carbon-based generators, acidic eluents are commonly used. snmjournals.orgresearchgate.net For example, the AGMP-1 resin generator is eluted with 0.9% NaCl at pH 1, while the activated carbon system uses a pH 2 saline solution, which may also contain a small amount of potassium iodide (e.g., 0.25 g/l) to achieve good yields. snmjournals.orgresearchgate.netresearchgate.net

Because the acidic eluate is not physiologically compatible, it must be neutralized to a physiological pH before administration. researchgate.netnih.gov This is accomplished by engineering a buffer system into the elution process. iaea.org Immediately upon elution, the acidic solution is mixed with a buffer. researchgate.net Various agents have been studied for this purpose. A common approach for the activated carbon generator is to mix the eluate with a 0.13 M Tris buffer. researchgate.net Other studies have investigated the use of succinate (B1194679), phosphate (B84403), and lysine (B10760008) solutions as pH adjustment agents. osti.govnih.gov For instance, one generator system used a 1 M succinate solution (pH 9) to buffer the final eluate, while another used a buffer made of sodium phosphate and sodium chloride. iaea.orgosti.gov The choice of buffer can influence the biological behavior of any trace Os-191 impurity. nih.gov

Table 3: Eluents and Buffers in Os-191/Ir-191m Generator Systems

Generator Adsorbent	Eluent	Buffer System	Final pH	Reference
AGMP-1 Resin	0.9% NaCl, pH 1	25% 0.05M Na₂HPO₄, 75% 0.9% NaCl	3.5	iaea.org
Activated Carbon	pH 2 saline with 0.25 g/l KI	0.13 M Tris buffer	Physiologic	researchgate.net
Silica Gel-TDMAC	pH 1 saline/HCl	1 M Succinate solution, pH 9	Buffered	osti.gov

Eluent Solution Composition and Performance Optimization

Ionic Strength and Chemical Additives Impact on Elution

The composition of the eluting solution plays a critical role in the performance of Os-191/Ir-191m generators. The ionic strength and the presence of specific chemical additives can significantly affect the elution yield of Ir-191m and the breakthrough of Os-191.

In one common generator design, which uses an anion-exchange column (AGMP-1), the eluent is a 0.9% sodium chloride (NaCl) solution adjusted to a pH of 1. researchgate.netnih.gov Research has shown that higher salinity in the eluent can increase the yield of iridium. researchgate.net However, excessively high osmolarity is often undesirable for biomedical applications.

Another type of Os-191/Ir-191m generator utilizes heat-treated activated carbon as the adsorbent for the Os-191 parent complex, specifically as potassium hexachloroosmate (K2OsCl6). researchgate.netnih.gov For this system, a pH 2 saline solution containing potassium iodide (KI) has been found to be an effective eluent. researchgate.netnih.gov The presence of iodide ions is crucial for optimizing the elution yield of Ir-191m. It is theorized that iodide ions convert the hexachloroiridate ions into hexaiodoiridate ions, which have a lower affinity for the activated carbon, thus facilitating their elution. researchgate.net The eluate from this system is typically neutralized with a Tris buffer to achieve a physiological pH and isotonicity before use. researchgate.netnih.gov

In a different approach, a generator was developed using the chelate trans-dioxobisoxalatoosmate(VI) as the parent complex. nih.gov This system can be eluted with a solution of 0.001 M oxalic acid and 0.9% normal saline, yielding high amounts of Ir-191m with very low Os-191 breakthrough, and has the advantage of not requiring buffering before injection. nih.gov

Generator Performance Metrics in Academic Research

The evaluation of an Os-191/Ir-191m generator's performance relies on several key metrics that are quantified through rigorous experimental procedures. These metrics provide a comprehensive understanding of the generator's efficiency, purity, and long-term stability.

Iridium-191m Elution Yield Quantification

The elution yield is a measure of the percentage of the available Ir-191m that is recovered in a single elution. This is a critical parameter as it determines the amount of activity available for use.

Different generator designs exhibit varying elution yields. For the AGMP-1 anion-exchange resin system eluted with 0.9% NaCl at pH 1, yields of approximately 7% to 10% per 0.6 to 1 ml elution have been reported. researchgate.netnih.gov A generator system using activated carbon and eluted with a pH 2 saline solution containing potassium iodide demonstrated an Ir-191m yield of about 18% in a 2 ml bolus. researchgate.netnih.gov Another study reported yields of 15-18% with a normal saline eluent at pH 6.5-7. researchgate.net A generator utilizing an oxalato osmate parent complex has shown even higher yields, greater than 20% per ml. nih.gov

The method for quantifying the yield involves measuring the activity of the eluted Ir-191m using a calibrated radiation detector, often after a specific waiting period to allow for the decay of the short-lived isotope to a level that can be accurately measured without overwhelming the detector. snmjournals.org

This compound Radionuclidic Breakthrough Assessment

Radionuclidic breakthrough refers to the contamination of the eluate with the parent radionuclide, Os-191. Minimizing this breakthrough is essential to reduce the radiation dose to the subject and to ensure the radionuclidic purity of the Ir-191m.

The breakthrough is typically expressed as a percentage of the total Os-191 activity present on the generator column. For the AGMP-1 based generator, Os-191 breakthrough is reported to be in the range of 0.003% to 0.008%. researchgate.netnih.gov The activated carbon-based system shows a breakthrough of approximately 2 x 10-4% per bolus elution. researchgate.netnih.gov The generator with the oxalato osmate complex boasts an even lower breakthrough of less than 5 x 10-4% per ml. nih.gov

Assessment of Os-191 breakthrough is performed by measuring the gamma emissions of Os-191 in the eluate after the Ir-191m has completely decayed. snmjournals.org This measurement is typically done using a gamma spectrometer.

Table 1: Performance Metrics of Different this compound/Iridium-191m Generator Systems

Generator Type	Adsorbent	Eluent	Ir-191m Yield	Os-191 Breakthrough	Reference
Anion-Exchange	AGMP-1 Resin	0.9% NaCl, pH 1	7-10%	0.003-0.008%	researchgate.net, nih.gov
Activated Carbon	Heat-treated Carbon	pH 2 Saline + 0.25 g/l KI	~18%	2 x 10⁻⁴%	researchgate.net, nih.gov
Oxalato Osmate	Not Specified	0.001 M Oxalic Acid + 0.9% Saline	>20%/ml	< 5 x 10⁻⁴%/ml	nih.gov

Generator Operational Shelf-Life and Activity Stability

The operational shelf-life of an Os-191/Ir-191m generator is determined by the half-life of the Os-191 parent (15.4 days) and the stability of the generator's performance over time. researchgate.netnih.gov A longer shelf-life makes the generator more practical and cost-effective for routine use. science.gov

Many Os-191/Ir-191m generator systems have been shown to have a useful shelf-life of approximately two to three weeks. researchgate.netscience.govsnmjournals.org During this period, the generator should consistently provide a reliable yield of Ir-191m with low Os-191 breakthrough. For example, a prototype generator using activated carbon demonstrated consistent performance over a two-week period with no significant changes in Ir-191m yield or Os-191 breakthrough. researchgate.netresearchgate.net

The stability of the generator's activity is primarily governed by the radioactive decay of Os-191. The predictable nature of this decay allows for the calculation of the available Ir-191m activity at any given time.

Radiolysis Effects on Generator System Integrity and Performance

Radiolysis is the decomposition of materials due to ionizing radiation. In the context of radionuclide generators, the radiation from the parent radionuclide can potentially damage the column matrix or the chemical species involved, leading to a decline in performance. hbni.ac.iniaea.org

The rate of hydrolysis of the hexachloroosmate(IV) complex, a common parent form, has been found to be accelerated by radiation. osti.gov This radiation-induced hydrolysis can be significantly greater on anion exchange resins, potentially affecting the long-term performance of the generator. osti.gov

However, some generator designs have shown remarkable resistance to radiolysis. For instance, when loaded with up to 1.5 Curies of Os-191, a generator system based on activated carbon showed no observable radiolysis. researchgate.netresearchgate.net This suggests that the choice of adsorbent material and the chemical form of the parent radionuclide are critical in mitigating the adverse effects of radiolysis, thereby ensuring the integrity and performance of the generator over its operational lifetime.

Advances in Automated Elution and Remote Handling Technologies

The ultrashort half-life of Iridium-191m (Ir-191m), at approximately 4.96 seconds, necessitates its on-site production from an this compound (Os-191) parent radionuclide via a generator system. The need for rapid, repeatable, and safe elution of the daughter Ir-191m has driven significant advancements in automated elution and remote handling technologies. These innovations are critical for minimizing radiation exposure to clinical staff and ensuring the delivery of a consistent and high-quality product for diagnostic imaging.

Early generator designs often required manual elution, a process that posed challenges in terms of radiation safety and reproducibility. The development of automated systems marked a significant step forward. These systems are engineered to control the elution process with high precision, often employing microprocessor-controlled pumps and valves to manage the flow of the eluent through the generator column. snmjournals.orgacs.org Automation ensures that elution parameters, such as flow rate and volume, are consistently maintained, which is crucial for maximizing the Ir-191m yield and minimizing the breakthrough of the long-lived Os-191 parent. acs.orgresearchgate.net

A key objective in the design of these automated systems is to achieve high elution efficiency with minimal radionuclidic contamination. Research into various generator matrices, such as activated carbon and anion-exchange resins, has been coupled with the development of automated elution protocols to optimize performance. researchgate.netresearchgate.net For instance, a generator system using heat-treated activated carbon and eluted with a saline solution can be operated continuously with an automated system, providing a steady supply of Ir-191m. researchgate.net

To further enhance operator safety, remote handling technologies are integrated with automated elution systems. This involves placing the generator and its primary elution circuit within a heavily shielded container, often made of lead. snmjournals.orgsnmjournals.org All operations are conducted from a remote console, physically separating the technician from the radioactive source. iaea.org This approach is fundamental to adhering to the As Low As Reasonably Achievable (ALARA) principle in radiation protection. Advanced remote handling can involve robotic systems for tasks such as vial handling, dose partitioning, and quality control measurements, further reducing manual intervention and potential exposure. ipb.ptpar.com

The synergy of automated elution and remote handling provides a reliable and safe method for the on-demand production of Ir-191m. These technological advancements have been instrumental in the clinical application of the Os-191/Ir-191m generator, particularly for applications like first-pass radionuclide angiography in both adult and pediatric patients. nih.goviaea.org

Detailed Research Findings

Several research groups have developed and characterized automated Os-191/Ir-191m generator systems. The following table summarizes the performance of different generator designs, many of which are suited for or have been integrated into automated and remote handling platforms.

Generator Adsorbent/System	Eluent	Ir-191m Yield	Os-191 Breakthrough	Key Features & Findings
AGMP-1 Anion Exchange Resin	0.9% NaCl at pH 1	7-10% per 0.6-1 ml elution	0.003-0.008%	System allows for repeated elutions with a long shelf-life of about 2 weeks. osti.gov A scavenger column is often used to keep osmium breakthrough low. snmjournals.org
Heat-Treated Activated Carbon	pH 2 Saline with 0.25 g/l KI	~18% (bolus elution); 3.7%/ml (continuous)	2 x 10⁻⁴ % (bolus); 2 x 10⁻⁵ %/ml (continuous)	Offers consistent performance over a 2-week period with no scavenger column required. researchgate.net Suitable for both bolus and continuous elution. researchgate.net
AG MP-1 with trans-dioxobisoxalatoosmate (VI) complex	pH 1 0.9% Saline	10%/ml	3 x 10⁻⁴ %	This system does not require a "scavenger" column and shows no toxicity in animal studies. osti.gov
AG MP-1 with "[OsO₂Cl₄]²⁻"	Normal Saline at pH 1	10-15%	5 x 10⁻³ %	Considered to have less than optimal performance due to a non-homogeneous parent species. acs.orgosti.gov

These advancements in automation and remote handling have been crucial in translating the potential of the Os-191/Ir-191m generator into a clinically viable tool, ensuring both the safety of the operator and the quality of the radiopharmaceutical product. iaea.orggrantome.com

Preclinical Radiopharmaceutical Development and Evaluation with Osmium 191

Radiolabeling Strategies and Methodologies for Osmium-191

The successful development of an this compound based radiopharmaceutical hinges on the ability to stably attach the radionuclide to a targeting biomolecule. The choice of labeling strategy is dictated by the chemical nature of both the biomolecule and the osmium complex.

Direct Labeling Approaches with Biomolecules

Direct labeling involves the formation of a bond between the radionuclide and the biomolecule without an intermediary linker. This approach is often explored for its simplicity. Research has shown that this compound, typically in the form of potassium hexachloroosmate (K₂OsCl₆), can be directly complexed with certain biomolecules. researchgate.netresearchgate.net

For instance, the anticancer antibiotic Bleomycin (B88199) (BLM) has been successfully labeled with ¹⁹¹Os. researchgate.netresearchgate.net The process involves reacting ¹⁹¹Os-hexachloroosmate with BLM under specific conditions of pH and temperature. researchgate.netresearchgate.net Studies have shown that a radiochemical yield of 93–97% can be achieved at a pH of 2 and a temperature of 90°C over 48 hours. researchgate.netresearchgate.net Similarly, ¹⁹¹Os has been used to label phytate, a molecule with applications in radiosynovectomy. The ¹⁹¹Os-phytate complex was formed by reacting ¹⁹¹Os-hexachloroosmate with a commercial phytate kit. nstri.ir The optimal pH for this reaction was found to be 5.5 at room temperature. nstri.ir

Indirect Labeling via Bifunctional Chelators

Indirect labeling involves a bifunctional chelator, a molecule that can strongly bind to the metallic radionuclide on one end and covalently attach to a biomolecule on the other. This method provides a versatile and stable way to label a wide range of biomolecules that may not have suitable functional groups for direct labeling. iaea.orgmdpi.com

While the direct labeling of biomolecules like Bleomycin and phytate with ¹⁹¹Os has been demonstrated, the use of bifunctional chelators for ¹⁹¹Os is a significant area of radiopharmaceutical research. researchgate.netresearchgate.netnstri.irtums.ac.ir For example, a thiosemicarbazone derivative, 2-acetyl pyridine (B92270) 4-N-methylthiosemicarbazone (APMTS), has been synthesized and labeled with ¹⁹¹Os. tums.ac.irtums.ac.ir This complex was prepared by reacting the synthesized APMTS with ¹⁹¹Os, demonstrating the feasibility of using chelating agents to stably incorporate ¹⁹¹Os. tums.ac.irtums.ac.ir The development of various bifunctional chelating agents, such as those based on DTPA, DOTA, and N₂S₂, has been pivotal for labeling biomolecules with other metallic radionuclides and provides a framework for future ¹⁹¹Os-based radiopharmaceuticals. iaea.orgmdpi.comgoogle.com

In Vitro Characterization of this compound Labeled Agents

Before any potential radiopharmaceutical can be considered for in vivo studies, a thorough in vitro characterization is essential to determine its chemical identity, purity, and stability.

Radiochemical Purity and Stability Assays

The radiochemical purity of a labeled compound is a critical parameter, ensuring that the detected radioactivity corresponds to the desired radiolabeled molecule and not to free radionuclide or other impurities. Radio-thin-layer chromatography (RTLC) and instant thin-layer chromatography (ITLC) are common techniques used for this purpose. nstri.irtums.ac.ir

For ¹⁹¹Os-labeled compounds, various solvent systems are employed to separate the labeled complex from free ¹⁹¹Os. For example, in the case of ¹⁹¹Os-APMTS, a mixture of 10% ammonium (B1175870) acetate (B1210297) and methanol (B129727) (1:1) was used as the mobile phase. tums.ac.ir For ¹⁹¹Os-Phytate and ¹⁹¹Os-BLM, a 10 mM DTPA solution was utilized. researchgate.netnstri.ir These studies have reported high radiochemical purities, often exceeding 95%. researchgate.netresearchgate.netnstri.irtums.ac.ir

Stability studies are performed to ensure that the radiolabeled complex remains intact under physiological conditions. These assays typically involve incubating the radiopharmaceutical in saline or human serum at 37°C for extended periods and analyzing its integrity by RTLC. researchgate.nettums.ac.ir For example, ¹⁹¹Os-APMTS was found to be stable in both the formulation and in human serum for up to 48 hours. tums.ac.irtums.ac.ir Similarly, ¹⁹¹Os-Phytate was stable in an aqueous solution for at least 72 hours. nstri.ir

Table 1: In Vitro Characterization of ¹⁹¹Os-Labeled Compounds

Compound	Radiochemical Purity (%)	Stability
¹⁹¹Os-APMTS	>95 tums.ac.irtums.ac.ir	Stable for up to 48h in formulation and human serum at 37°C tums.ac.irtums.ac.ir
¹⁹¹Os-Phytate	>97 nstri.ir	Stable for at least 72h in aqueous solution nstri.ir

Partition Coefficient Determination for Lipophilicity Assessment

The lipophilicity of a radiopharmaceutical is a key factor that influences its biodistribution, cellular uptake, and clearance mechanisms. The partition coefficient (log P), determined by the shake-flask method using n-octanol and water, is a standard measure of lipophilicity. ub.edumdpi.com

The lipophilicity of the ¹⁹¹Os-APMTS complex was determined, and the log P value was found to be 1.23 at a pH of 7. tums.ac.irtums.ac.ir This indicates a relatively high lipophilicity for this compound. The pH of the preparation was noted to influence the lipophilicity of the complex. tums.ac.ir

In Vivo Preclinical Studies in Animal Models

Following successful in vitro characterization, preclinical studies in animal models are conducted to evaluate the biodistribution and pharmacokinetics of the ¹⁹¹Os-labeled agent. These studies are crucial for assessing the potential of the radiopharmaceutical for its intended clinical application. iaea.orgthno.org

Biodistribution studies of ¹⁹¹Os-labeled compounds have been performed in wild-type mice and rats. researchgate.netresearchgate.netnstri.irtums.ac.irnih.gov For instance, the biodistribution of ¹⁹¹Os-APMTS was investigated in wild-type mice, showing significant differences in tissue uptake in the bone, blood, heart, and thyroid over a period of up to 4 days. tums.ac.irtums.ac.ir

In the case of ¹⁹¹Os-phytate, biodistribution was assessed after both intravenous and intraarticular injection in rats. Following intraarticular injection into the knee joints of rats, the complex demonstrated significant retention at the injection site for up to three days, suggesting its potential for cavital radiosynovectomy. nstri.ir

The biodistribution of ¹⁹¹Os-BLM was also studied in wild-type mice for up to 14 days. researchgate.netresearchgate.net These studies provide essential data on how the radiolabeled biomolecules behave in a living system, guiding further development and potential clinical translation.

Table 2: Summary of Preclinical Data for ¹⁹¹Os-Labeled Compounds

Compound	Animal Model	Key Biodistribution Findings
¹⁹¹Os-APMTS	Wild-type mice	Significant uptake differences in bone, blood, heart, and thyroid. tums.ac.irtums.ac.ir
¹⁹¹Os-Phytate	Wild-type rats	High retention in the knee joint after intraarticular injection. nstri.ir

Table 3: List of Compounds

Compound Name	Abbreviation
This compound	¹⁹¹Os
Iridium-191m	¹⁹¹mIr
Potassium hexachloroosmate	K₂OsCl₆
Bleomycin	BLM
2-acetyl pyridine 4-N-methylthiosemicarbazone	APMTS
Diethylenetriaminepentaacetic acid	DTPA
1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid	DOTA

Biodistribution Profile Assessment in Relevant Animal Species

Biodistribution studies are essential to determine the uptake and retention of ¹⁹¹Os-labeled compounds in various organs and tissues over time. These studies provide a comprehensive picture of where the radiopharmaceutical accumulates in the body, which is crucial for evaluating both its efficacy and potential toxicity.

In studies with wild-type rats, the biodistribution of free ¹⁹¹Os, in the form of K₂OsCl₆, was investigated to establish a baseline. The results showed that the liver exhibited the highest uptake of osmium compared to other organs, suggesting it is a primary route of accumulation. nstri.ir The kidneys also showed significant uptake, indicating a role in the excretion of the radionuclide. nstri.irnih.gov

When ¹⁹¹Os is complexed with other molecules, its biodistribution profile can be significantly altered. For instance, a study involving an ¹⁹¹Os-phytate complex injected intraarticularly into the knee joints of rats demonstrated high retention of the complex at the injection site for up to three days. nstri.ir This suggests that the complex is stable in the joint and that any radioactivity that escapes into circulation is likely in the form of free ¹⁹¹Os cation, which then follows the typical biodistribution pattern of the free ion. nstri.ir

Another investigation looked at the biodistribution of ¹⁹¹Os-labeled bleomycin (¹⁹¹Os-BLM) in wild-type mice. akjournals.comresearchgate.net Following intravenous administration, an increase in uptake was observed in the lungs, liver, and spleen between 24 and 72 hours. researchgate.net Kidney radioactivity also increased at 24 hours and then remained constant. researchgate.net These findings highlight how the biodistribution of ¹⁹¹Os can be tailored by attaching it to different targeting molecules.

The biodistribution of ¹⁹¹Os breakthrough from an ¹⁹¹Os/¹⁹¹ᵐIr generator was also studied in rats. The highest retention of ¹⁹¹Os was found in the kidneys and spleen, followed by the muscles and liver. nih.govnih.gov

Table 1: Biodistribution of ¹⁹¹Os-Phytate in Wild-Type Rats After Intraarticular Injection

Time Post-Injection	% Injected Dose Remaining in Knee Joint
30 min	>99%
4 h	>99%
24 h	>99%
72 h	>99%

Data sourced from imaging and biodistribution studies demonstrating the high retention of the complex in the joint. nstri.ir

Table 2: Biodistribution of Free ¹⁹¹Os (as K₂OsCl₆) in Wild-Type Rats (%ID/g)

Organ	4 h	24 h	48 h	72 h
Liver	~1.5	~1.2	~1.0	~0.8
Kidneys	~0.8	~0.6	~0.5	~0.4
Spleen	~0.4	~0.3	~0.25	~0.2
Blood	~0.2	~0.1	<0.1	<0.1

Approximate values derived from graphical data presented in a study on ¹⁹¹Os-phytate. nstri.ir

Pharmacokinetic Modeling and Clearance Rate Analysis in Animal Systems

Pharmacokinetic studies analyze the time course of a drug's absorption, distribution, metabolism, and excretion (ADME). For ¹⁹¹Os-based radiopharmaceuticals, this involves measuring the concentration of the radionuclide in various tissues and fluids over time to model its behavior in the body.

The clearance rate of ¹⁹¹Os breakthrough products from an ¹⁹¹Os/¹⁹¹ᵐIr generator has been a subject of investigation. It was found that the chemical form of the osmium parent in the generator influences the chemical form of the ¹⁹¹Os impurity in the eluate, which in turn affects its in vivo behavior and clearance. snmjournals.org The use of different pH adjustment agents in the generator eluate can also significantly impact the biological behavior and clearance of ¹⁹¹Os. osti.gov For example, buffering the eluate with lysine (B10760008) resulted in a more rapid body clearance in mice compared to other agents like succinate (B1194679), phosphate (B84403), or NaOH. osti.gov

In a study with an ¹⁹¹Os/¹⁹¹ᵐIr generator using an oxalato osmate parent complex, the clearance of the ¹⁹¹Os breakthrough products was found to be more rapid than that from a generator using a chloro complex. snmjournals.org This faster clearance contributes to a more favorable dosimetry profile. snmjournals.org

Pharmacokinetic studies of ¹⁹¹Os-labeled 2-acetylpyridine (B122185) thiosemicarbazone (¹⁹¹Os-APMTS) in wild-type mice showed that the complex was stable in the final formulation for up to two days. tums.ac.ir The lipophilicity of the complex, as determined by the octanol/water partition coefficient, was found to be pH-dependent. tums.ac.ir

Table 3: Whole-Body Retention of ¹⁹¹Os Breakthrough in Rats

Time After Injection	Organ	% Injected Dose per Gram (%ID/g)
1 day	Kidneys	0.12%
1 day	Spleen	0.11%
4 days	Kidneys	0.13%
4 days	Spleen	0.10%

Data from a study investigating the biodistribution of ¹⁹¹Os breakthrough from an ¹⁹¹Os/¹⁹¹ᵐIr generator. nih.gov

Target-Specific Accumulation Studies for Diagnostic and Therapeutic Agents

A key goal in the development of radiopharmaceuticals is to achieve high accumulation at the target site (e.g., a tumor) while minimizing uptake in healthy tissues. This target-specific accumulation is crucial for both effective diagnosis and therapy.

Several studies have explored the use of ¹⁹¹Os in developing target-specific agents. For example, ¹⁹¹Os has been labeled to bleomycin (BLM), a tumor-seeking antibiotic, to create a potential in vivo radionuclide generator for cancer therapy and diagnosis. akjournals.comresearchgate.net The rationale is that the ¹⁹¹Os-BLM complex will target tumor cells, where the beta emission from ¹⁹¹Os can have a therapeutic effect, and the decay to ¹⁹¹ᵐIr can be used for imaging. akjournals.com

Similarly, ¹⁹¹Os has been complexed with 2-acetylpyridine thiosemicarbazone (APMTS) to create a potential tumor-targeting agent. tums.ac.irtums.ac.ir Thiosemicarbazones are known for their anti-neoplastic activity, and complexing them with a radionuclide like ¹⁹¹Os could enhance their therapeutic potential. tums.ac.ir

The development of an ¹⁹¹Os-phytate complex for radiosynovectomy is another example of a target-specific application. nstri.ir When injected into a joint, the complex is retained at the site of administration, delivering a localized radiation dose to the synovium. nstri.ir

These studies demonstrate the versatility of ¹⁹¹Os in preclinical radiopharmaceutical development. By chelating ¹⁹¹Os to various targeting molecules, researchers can design agents with specific biodistribution and pharmacokinetic profiles, aiming for high accumulation in target tissues for diagnostic and therapeutic purposes. iaea.orgportlandpress.com

Analytical and Quality Control Methodologies for Osmium 191 Research

Quality Assurance Frameworks in Radioisotope Research and Production

The research, development, and production of radioisotopes such as Osmium-191 for scientific and medical applications are governed by stringent quality assurance (QA) frameworks. These frameworks are essential to ensure the safety, purity, and efficacy of the final product. They encompass a wide range of activities, from the initial procurement of target materials to the final quality control testing of the radionuclide. The International Atomic Energy Agency (IAEA) provides comprehensive guidelines that serve as a foundation for many national regulatory bodies. iaea.orgiaea.orgiaea.org

A robust quality assurance program for radioisotope production is multifaceted, integrating documentation, process control, and rigorous quality control (QC) testing. hbni.ac.incrcpd.org The goal is to create a system where the quality of the radionuclide is consistently maintained and verifiably documented. For this compound, this is particularly critical, especially when it is intended for use in fabricating 191Os/191mIr generators for medical applications. researchgate.netsnmjournals.org

The establishment of a QA program involves several key components:

Regulatory Compliance: Adherence to national and international regulations is paramount. This includes guidelines on radiation protection, waste management, and the transportation of radioactive materials. crcpd.orgkaust.edu.sa Regulatory bodies establish limits for radionuclidic, radiochemical, and chemical impurities.

Documentation and Record-Keeping: Every step of the production process, from the irradiation of the Osmium-190 target to the final product dispensing, must be meticulously documented. iaea.org This includes batch records, QC test results, and instrument calibration logs. This documentation provides traceability and is crucial for audits and in the event of a product recall.

Standard Operating Procedures (SOPs): Detailed SOPs must be in place for all procedures, including target preparation, irradiation, chemical processing, and all quality control tests. iaea.org These ensure that processes are performed consistently and correctly.

Personnel Training: All personnel involved in the research and production of radioisotopes must be adequately trained in radiation safety, handling of radioactive materials, and the specific procedures for which they are responsible. kaust.edu.sa

Facility and Equipment Qualification: The facilities and equipment used for production and analysis must be appropriately qualified and maintained. iaea.org This includes regular calibration of analytical instruments like gamma spectrometers and dose calibrators to ensure accurate measurements. akjournals.com

Radionuclidic Purity

Radionuclidic purity is the proportion of the total radioactivity that is present in the form of the desired radionuclide, in this case, this compound. The primary analytical method for determining radionuclidic purity is gamma-ray spectroscopy. tandfonline.com A high-purity germanium (HPGe) detector is typically used to identify and quantify the gamma-emitting radionuclides present in the sample. iaea.orgakjournals.com

A significant radionuclidic impurity in reactor-produced this compound is Iridium-192 (192Ir). iaea.orgiaea.org This impurity is formed from the neutron capture by Iridium-191, which itself is a decay product of this compound. iaea.org The presence of 192Ir is highly undesirable, especially in medical applications, due to its long half-life and high-energy gamma emissions. Therefore, purification methods, such as distillation of osmium tetroxide, are employed to remove the 192Ir impurity. iaea.orgiaea.org The QA framework mandates that the level of 192Ir and other potential radionuclidic impurities be below a specified limit. iaea.org

Table 1: Key Gamma-Ray Energies for Identification of this compound and Potential Impurities

Radionuclide	Half-life	Principal Gamma-Ray Energies (keV)
This compound (191Os)	15.4 days	41.8, 129.4 snmjournals.orgtandfonline.comosti.govaps.org
Iridium-191m (191mIr)	4.96 seconds	129.4 (and X-rays at 63, 65, 74) snmjournals.org
Iridium-192 (192Ir)	73.8 days	296, 308, 316.5, 468, 604, 612 iaea.org

| Osmium-185 (185Os) | 94 days | 646, 875 tandfonline.com |

This table is generated based on data from multiple sources.

Radiochemical Purity

Radiochemical purity refers to the fraction of the radionuclide present in the desired chemical form. For this compound, this can vary depending on its intended application. When complexed with other molecules, such as in the development of therapeutic agents, it is crucial to ensure that the this compound is successfully bound and that the amount of "free" or unbound this compound is minimal. nstri.irtums.ac.ir

The primary method for assessing radiochemical purity is chromatography, most commonly instant thin-layer chromatography (ITLC) or radio-TLC (RTLC). akjournals.comnstri.irtums.ac.ir This technique separates different chemical species based on their affinity for the stationary phase and mobility in the mobile phase. By analyzing the distribution of radioactivity on the chromatogram, the percentage of the desired radiolabeled compound can be determined. For instance, in the preparation of 191Os-phytate, ITLC with a mobile phase of 10mM DTPA solution is used to separate the 191Os-phytate complex from free Osmium. nstri.ir Similarly, for 191Os-APMTS, a mixture of 10% ammonium (B1175870) acetate (B1210297) and methanol (B129727) is used as the mobile phase. tums.ac.ir A radiochemical purity of >95% or >98% is often required. nstri.irtums.ac.irtums.ac.ir

Table 2: Examples of Radiochemical Purity Testing for this compound Complexes

Compound	Chromatographic Method	Mobile Phase	Typical Radiochemical Purity	Reference
191Os-Phytate	ITLC (Whatman No. 2 paper)	10 mM DTPA solution	>97%	nstri.ir
191Os-APMTS	ITLC (Whatman No. 2 paper)	10% Ammonium Acetate:Methanol (1:1)	>95%	tums.ac.irtums.ac.ir

| 191Os-BLM | ITLC (Whatman No. 2 paper) | 10 mM DTPA solution | >97% | akjournals.com |

This table presents interactive data based on research findings.

Stability Testing

As part of the quality assurance framework, the stability of the final this compound product or its labeled compounds must be evaluated over time. Stability studies are conducted to determine the shelf-life of the product under specified storage conditions. These studies involve periodically re-testing the radiochemical purity to ensure that the compound does not degrade significantly over its usable life. For example, 191Os-labeled complexes have been shown to be stable in aqueous solution and in the presence of human serum for up to 72 hours. akjournals.comnstri.irtums.ac.ir

Advanced Research Applications and Emerging Directions for Osmium 191

Radiotracer Investigations and Environmental Biogeochemistry

The beta emissions of Osmium-191 make it an effective radiotracer for studying the movement and cycling of osmium in the environment. These studies provide critical insights into the biogeochemical pathways of this rare element.

Tracking Osmium Cycling in Aquatic and Terrestrial Ecosystems

This compound has been instrumental in developing methods for the direct analysis of osmium in seawater. soton.ac.uk Radiotracer experiments using ¹⁹¹Os have been crucial for optimizing sample storage and extraction procedures. For instance, these studies demonstrated that seawater samples should be stored in glass or Teflon bottles and acidified to a pH of 2 to prevent the rapid adsorption of osmium onto polyethylene (B3416737) surfaces. soton.ac.uk This methodology has enabled more accurate measurements of osmium concentrations and isotopic compositions in marine environments, revealing that the majority of osmium in seawater exists in a dissolved phase. soton.ac.uk Such research helps in understanding the oceanic residence time of osmium and its distribution throughout the oceans. soton.ac.uk

In terrestrial ecosystems, osmium isotopes are used to track environmental changes, such as those related to weathering and pollution. wikipedia.orgdur.ac.uk While much of the focus is on stable osmium isotope ratios (e.g., ¹⁸⁷Os/¹⁸⁸Os), the principles of osmium's environmental behavior, refined through ¹⁹¹Os tracer studies, are fundamental to these applications. wikipedia.orgchemeurope.com

Application in Neutron Activation Analysis for this compound/Osmium-190 Ratios in Geological Samples

Neutron Activation Analysis (NAA) is a highly sensitive technique used for determining the elemental composition of materials. elte.hu In this method, a sample is irradiated with neutrons, causing stable isotopes to become radioactive. The subsequent decay of these radioisotopes emits gamma rays with characteristic energies and half-lives, which can be measured to identify and quantify the elements present. elte.hu

A specific application of NAA involves the measurement of ¹⁹¹Os to determine osmium concentrations in geological materials. akjournals.com This procedure typically involves the radiochemical separation of osmium after neutron irradiation, followed by the measurement of the 129.4 keV gamma rays emitted by ¹⁹¹Os. akjournals.com This technique is also employed in the analysis of cosmic spherules to determine isotopic ratios of elements like osmium and iridium. cambridgecore.org By measuring the neutron-induced radioisotopes, including ¹⁹¹Os, researchers can gain insights into the origins and thermal histories of these extraterrestrial materials. cambridgecore.org The ratio of ¹⁹¹Os to other osmium isotopes, such as ¹⁹⁰Os, can be used to quantify isotopic enrichment in geological samples.

Materials Science Research Involving this compound

The unique redox properties of osmium compounds have led to their incorporation into advanced materials for various technological applications. While direct use of the radioactive ¹⁹¹Os isotope in these final materials is not the primary goal, it can be utilized in developmental and tracer studies to understand the behavior and stability of osmium within these systems.

Incorporation into Redox-Active Polymer Systems

Osmium-containing redox polymers are a significant area of research in materials science. These polymers facilitate efficient electron transfer and have applications in various electrochemical devices. Osmium-based redox polymers were first developed in the late 1980s to act as mediators for electron transfer in biosensors. rsc.org These polymers can be synthesized to have a wide range of redox potentials, making them adaptable to different enzymatic reactions. scielo.br

Recent research has focused on preparing composite membranes by embedding osmium nanoparticles into polymer matrices, such as polypropylene (B1209903) hollow fibers. mdpi.com These osmium-polymer (Os-P) membranes can be used in redox processes, including oxidation and reduction reactions of environmental or biological interest. mdpi.com The development of these materials benefits from the ability to trace the incorporation and stability of osmium within the polymer structure, a role for which ¹⁹¹Os is well-suited.

Exploration of Applications in Biofuel Cells and Biosensors

Osmium redox polymers are critical components in the development of third-generation biosensors and enzymatic biofuel cells. rsc.orgmdpi.com In these devices, the osmium polymer acts as an electrochemical mediator, shuttling electrons between the active site of an enzyme and the electrode surface. scielo.brsemanticscholar.org This "wiring" of the enzyme to the electrode allows for the efficient conversion of biochemical energy into an electrical signal or power.

For instance, in microbial fuel cells (MFCs), osmium redox polymers have been shown to significantly enhance power density and catalytic activity by improving electron transfer from biofilms to the electrode. Similarly, in enzymatic biosensors for analytes like glucose and lactate (B86563), osmium-based polymers allow for operation at lower potentials, which reduces interference from other redox-active compounds. rsc.orgnih.govucl.ac.uk The performance of these devices is highly dependent on the properties of the osmium polymer, including its redox potential and electron diffusion coefficient. scielo.brlu.se

Table 1: Applications of Osmium-Based Materials in Biofuel Cells and Biosensors

Application	Osmium Compound Type	Function	Performance Improvement
Microbial Fuel Cells	Osmium Redox Polymers	Enhance electron transfer from biofilm to electrode	Power density increased from 1479 mW/m² to 2355 mW/m² after modification.
Enzymatic Glucose Biosensors	Osmium Redox Polymers	Mediate electron transfer from glucose oxidase to electrode	Allows for operation at lower voltage, reducing interference from compounds like acetaminophen. rsc.org
Lactate Biosensors	Osmium-based Mediators	Facilitate electron transfer in amperometric sensors	Enables sensitive and selective detection of lactate in various biological fluids. nih.govucl.ac.uk

Theoretical and Computational Chemistry Studies of this compound Compounds

Computational chemistry provides powerful tools for investigating the structure, bonding, and properties of osmium compounds at the atomic level. First-principles calculations, based on density functional theory (DFT), are used to predict the characteristics of materials before they are synthesized.

Recent theoretical studies have explored the mechanical and electronic properties of various osmium compounds. For example, first-principles calculations have been used to investigate the stability and potential hardness of osmium carbides (OsC). aip.org These studies predicted that while the commonly assumed WC-type structure of OsC is mechanically unstable, other structures, such as the NiAs-type, are stable and could exhibit high bulk moduli. aip.org

Molecular Modeling and Electronic Structure Calculations of this compound Complexes

Computational chemistry plays a pivotal role in understanding and predicting the behavior of ¹⁹¹Os complexes. Through molecular modeling and electronic structure calculations, scientists can investigate the stability, reactivity, and electronic properties of these compounds before synthesizing them in the lab.

Density Functional Theory (DFT) is a prominent method used to study the electronic structure of osmium complexes. For instance, calculations on Os(II) complexes have shown that the Highest Occupied Molecular Orbital (HOMO) is primarily centered on the osmium metal, while the Lowest Unoccupied Molecular Orbital (LUMO) is located on the ligands. conicet.gov.ar This information is crucial for designing complexes with specific electronic properties for various applications.

First-principles calculations have been employed to predict the stabilities and mechanical properties of osmium compounds like osmium boride (OsB), carbide (OsC), and nitride (OsN) in different crystalline structures. researchgate.net These theoretical studies help identify stable phases and predict their characteristics, guiding experimental efforts. researchgate.net For example, research has demonstrated that while certain osmium compounds are mechanically stable, they may not possess the speculated superhard properties. researchgate.net

The electronic structure of osmium complexes can also be influenced by their environment. Studies on Os(II) complexes attached to gold surfaces have revealed insights into their molecular and electronic structure through a combination of spectroscopic techniques and DFT calculations. conicet.gov.ar These investigations are essential for developing applications in molecular electronics, sensors, and photocatalysis. conicet.gov.ar

Simulation of Radionuclide Generator System Dynamics

The ¹⁹¹Os/¹⁹¹mIr radionuclide generator system is a key technology for producing the short-lived Iridium-191m (¹⁹¹mIr), which is used in medical imaging. osti.gov Simulation and modeling are critical for optimizing the performance of these generators.

Researchers have developed mathematical models to understand and improve the efficiency of ¹⁹¹Os/¹⁹¹mIr generators. capes.gov.br These models help in analyzing factors that affect the generator's performance, such as elution yield and radionuclide breakthrough. researchgate.net For example, automated algorithms using mathematical deconvolution techniques have been created to enhance the analysis of time-activity curves in radionuclide angiocardiography, a procedure where ¹⁹¹mIr is often used. capes.gov.br

Simulations have also been used to assess the stability of these algorithms against data errors, ensuring the accuracy of the results. capes.gov.br Furthermore, modeling has been instrumental in the development of new generator systems, such as those using activated carbon, which have shown improved performance with higher ¹⁹¹mIr yields and lower ¹⁹¹Os breakthrough. osti.govnih.gov

Potential for Novel Radiopharmaceutical Agent Development

The unique properties of ¹⁹¹Os make it a promising candidate for the development of new radiopharmaceuticals, particularly for cancer therapy.

Exploration of this compound as an Auger Electron Emitting Radiopharmaceutical Candidate

This compound is being investigated as a potential Auger electron-emitting radiopharmaceutical. nih.gov Auger electrons are low-energy electrons that deposit their energy over very short distances, making them ideal for targeted therapy of small tumors and even single cancer cells. nih.govmdpi.com

The high linear energy transfer of Auger electrons can cause significant damage to the DNA of cancer cells, leading to cell death. mdpi.com For Auger electron therapy to be effective, it is crucial to deliver a sufficient number of radioactive atoms to the target site. nih.gov Therefore, achieving high molar activity of the radionuclide is a key requirement. nih.gov

Research is ongoing to improve the production and availability of Auger-emitting radionuclides like ¹⁹¹Os. nih.govkcl.ac.uk Challenges include the cost and handling of precious metal radioisotopes and the need for efficient separation chemistry to ensure high purity. nih.gov

Design Principles for Theranostic Agents Incorporating this compound

Theranostic agents combine therapeutic and diagnostic capabilities in a single molecule. The development of theranostics incorporating ¹⁹¹Os is an emerging area of research. These agents could allow for both the imaging and treatment of diseases like cancer.

The design of such agents involves attaching the radionuclide to a targeting vector that can selectively bind to cancer cells. The choice of chelator, which binds the metal ion, is critical to the stability and effectiveness of the theranostic agent. nih.gov

While research into ¹⁹¹Os-based theranostics is still in its early stages, studies on similar metal-based agents provide valuable insights. For example, radioactive platinum complexes have been used for both imaging and therapy. portlandpress.comresearchgate.net However, the decay products of some isotopes can have different biological properties, which presents a challenge for regulatory approval. portlandpress.comresearchgate.net

Future Trends in Isotope Production, Generator Technology, and Research Accessibility

The future of ¹⁹¹Os research and its applications depends on advancements in isotope production, generator technology, and making these technologies more accessible to the research community.

Isotope Production: Currently, ¹⁹¹Os is primarily produced in nuclear reactors through neutron irradiation of enriched osmium targets. iaea.orgresearchgate.netiaea.org Future trends may involve exploring alternative production methods, such as accelerator-based production, to increase availability and specific activity. scienceandglobalsecurity.org The development of more efficient purification methods is also crucial to remove impurities like ¹⁹²Ir, which can increase the radiation dose to patients. iaea.org

Generator Technology: Continuous efforts are being made to improve the design and performance of ¹⁹¹Os/¹⁹¹mIr generators. osti.govresearchgate.netresearchgate.net Research is focused on developing new adsorbent materials and elution systems to enhance the yield of ¹⁹¹mIr and minimize the breakthrough of the parent ¹⁹¹Os. osti.govnih.govresearchgate.net The goal is to create generators that are more reliable, have a longer shelf-life, and are more cost-effective. researchgate.net

Research Accessibility: Organizations like the U.S. Department of Energy Isotope Program are working to provide critical isotopes like ¹⁹¹Os to the global research community. isotopes.gov Increased availability and affordability of ¹⁹¹Os will be essential to foster further research and development of its applications in medicine and other fields. marketresearchintellect.com As industries continue to explore the potential of osmium, its role in advanced technologies is expected to expand. marketresearchintellect.com

Conclusion

Synthesis of Key Research Advancements in Osmium-191 Chemistry and Applications

The primary focus of research surrounding this compound (191Os) has been its pivotal role as the parent radionuclide in the this compound/Iridium-191m (191Os/191mIr) generator system. This system provides the ultra-short-lived metastable isotope Iridium-191m (191mIr), which is valuable for diagnostic medical imaging, particularly in radionuclide angiography. nih.govresearchgate.net

Advancements in the chemistry of 191Os have been intrinsically linked to the optimization of this generator. A significant body of research has been dedicated to developing various chemical forms of this compound and different adsorbent materials to improve the efficiency and purity of the 191mIr eluate. Early generator designs utilized an anion-exchange column loaded with 191Os. researchgate.net Subsequent innovations led to the development of a new generator system using activated carbon as the adsorbent for a hexachloroosmate(IV) complex of this compound, which demonstrated consistent performance over a two-week period. researchgate.net Another notable advancement was the use of a silica (B1680970) gel impregnated with tridodecylmethylammonium chloride to separate 191mIr from an osmyl chloride form of 191Os. nih.gov A significant breakthrough was the development of a generator using the chelate transdioxobisoxalatoosmate(VI) as the parent complex, which offered high 191mIr yield and extremely low 191Os breakthrough. nih.gov

The production of this compound with high specific activity has been another key area of research. The established method involves the neutron irradiation of isotopically enriched Osmium-190 in a high-flux reactor. iaea.org Studies have focused on optimizing irradiation parameters to maximize 191Os yield while minimizing the production of undesirable radionuclide impurities. iaea.org

Beyond its role in the 191Os/191mIr generator, research into other applications of this compound itself is less extensive but has shown some potential. For instance, 191Os has been used in the production of the radioisotope Osmium-192. webelements.com

Key Properties of this compound

Property	Value
Half-life	15.4 days
Decay Mode	Beta minus (β⁻)
Daughter Isotope	Iridium-191 (191Ir)
Beta Decay Energy	0.3136 MeV

Identification of Remaining Challenges and Critical Research Gaps

Despite the advancements, several challenges and research gaps persist in the field of this compound. A primary challenge lies in the production and purification of 191Os. The neutron irradiation of enriched 190Os, while effective, can lead to the co-production of Iridium-192 (192Ir), an undesirable impurity that increases the radiation dose to patients. nih.gov Developing more efficient and cost-effective methods for separating 191Os from the target material and removing the 192Ir impurity remains a critical area of research.

Furthermore, the reliance on a limited number of high-flux nuclear reactors for production presents a potential bottleneck in the supply chain of 191Os and, consequently, 191mIr generators. iaea.orgeuronuclear.orgoecd-nea.org This highlights the need for exploring alternative production routes or enhancing the efficiency of existing ones.

In terms of chemistry, while significant progress has been made in the context of the 191Os/191mIr generator, the broader coordination chemistry and radiolabeling potential of this compound are not as extensively explored. researchgate.net There is a research gap in the development of novel 191Os-labeled compounds for potential therapeutic or diagnostic applications beyond its use as a generator parent. The synthesis and characterization of new this compound complexes could open up new avenues for its use in nuclear medicine and other scientific fields.

The long-term stability and performance of the 191Os/191mIr generators, particularly in maintaining low 191Os breakthrough and consistent 191mIr yields over the generator's shelf-life, continue to be areas for improvement. While advancements have been made, further research into new adsorbent materials and chemical forms of 191Os could lead to even more robust and reliable generator systems.

Prospective Outlook for Future Academic Inquiry and Technological Innovation

The future of this compound research is poised for advancements on several fronts. A key area for future academic inquiry will likely be the exploration of novel applications for 191Os itself. This could involve the development of 191Os-based radiopharmaceuticals for targeted radionuclide therapy, leveraging its beta emission for therapeutic effects. Further research into the coordination chemistry of osmium will be crucial for designing stable and targeted 191Os complexes. researchgate.net

Technological innovation will likely focus on addressing the current challenges in 191Os production. This could include the development of more sophisticated and automated separation techniques to improve the purity and specific activity of 191Os. Research into alternative production methods, potentially involving accelerators, could also be a long-term goal to diversify the supply chain.

In the context of the 191Os/191mIr generator, future innovations may involve the development of next-generation generator systems with enhanced performance characteristics. This could include the use of novel nanomaterials as adsorbents or the design of microfluidic generator systems for on-demand elution of 191mIr. Such advancements would further improve the safety and efficiency of its application in medical imaging.

Furthermore, the increasing interest in theranostics—the integration of therapy and diagnostics—could provide new opportunities for this compound. Future research could explore the potential of combining the diagnostic capabilities of its daughter isotope, 191mIr, with the therapeutic potential of 191Os or other radionuclides, potentially co-loaded in a single delivery system.

Q & A

Q. What are the fundamental nuclear properties of Osmium-191 (Os-191) relevant to its use in radionuclide generators?

Os-191 decays to Iridium-191m (Ir-191m) with a half-life of 15.4 days, making it suitable for clinical imaging applications. Key properties include its gamma emission profile (129–167 keV) and the short half-life of Ir-191m (4.9 seconds), which minimizes patient radiation exposure. Researchers must verify these properties via gamma spectrometry and decay curve analysis to ensure purity and activity calibration .

Q. How is Os-191 synthesized and purified for research applications?

Os-191 is typically produced by neutron irradiation of enriched Os-190 targets in nuclear reactors. Post-irradiation purification involves ion-exchange chromatography (e.g., AGMP-1 resin) to isolate Os-191 from competing isotopes like Os-193. Critical steps include:

• Neutron flux optimization to maximize yield.
• Oxalate complexation to stabilize Os(IV) during purification . Researchers should validate purity using ICP-MS and radiometric assays.

Q. What experimental parameters are critical for characterizing Os-191/Ir-191m generator performance?

Key parameters include:

• Elution yield : Percentage of Ir-191m recovered per elution (e.g., 17% yield observed at 175 mL elution volume).
• Breakthrough : Ratio of Os-191 contamination in eluate (e.g., 0.7 μCi Os-191 detected in early elutions).
• Elution bolus volume : Optimal clinical doses require ≤2 mL eluate volumes . Data should be tabulated (see Table 3 in ) and analyzed via regression models to predict generator lifespan.

Advanced Research Questions

Q. How can researchers minimize Os-191 breakthrough in generator systems without scavenger columns?

Advanced generator designs use heat-treated carbon matrices (e.g., Barneby-Cheney carbon) to adsorb Os-191(IV) while allowing Ir-191m elution. Strategies include:

• Particle size optimization : 140–230 mesh carbon improves adsorption kinetics.
• pH control : Maintaining eluent pH <2 stabilizes Os(IV) and reduces dissociation. Breakthrough rates <0.1% are achievable, as demonstrated in patent data .

Q. What methodologies resolve contradictions in Os-191 decay data across experimental replicates?

Discrepancies in decay constants or branching ratios may arise from:

• Impurity interference : Cross-check with gamma spectroscopy and half-life measurements.
• Detector calibration errors : Use certified reference materials (e.g., NIST traceable sources) for validation. Statistical tools like chi-square tests and Monte Carlo simulations can quantify uncertainty .

Q. How can machine learning enhance predictive modeling of Os-191 generator performance?

Train algorithms on historical elution data (e.g., Table 3 in ) to forecast:

• Yield decay over time using exponential regression.
• Breakthrough thresholds via anomaly detection models. Cross-validation with experimental data (e.g., 325-day service life trials) ensures model robustness .

Q. What novel applications exist for Os-191 beyond medical imaging?

Emerging research explores:

• Radiotracer studies : Os-191’s beta emissions (0.46 MeV) track environmental osmium cycling.
• Neutron activation analysis : Os-191/Os-190 ratios quantify isotopic enrichment in geological samples. Experimental designs must address radiation safety and regulatory compliance .

Methodological Guidance

Designing reproducible experiments for Os-191 synthesis and characterization

• Proposal framework : Align with the FLOAT method: Define Population (P=Os-190 targets), Intervention (I=neutron irradiation), Control (C=non-irradiated controls), and Outcomes (O=Os-191 yield) .
• Data reporting : Use FAIR principles (Findable, Accessible, Interoperable, Reusable) for raw datasets .

Addressing ethical and safety challenges in Os-191 research

• Waste management : Os-191’s 15.4-day half-life requires decay storage ≥10 half-lives (154 days) before disposal.
• Institutional protocols : Adhere to ALARA principles for radiation exposure during elution procedures .